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Compound of Interest

Compound Name: 2-Nitro-3-pentanol

Cat. No.: B019294

This guide provides critical safety and logistical information for the handling of 2-Nitro-3-
pentanol in a laboratory setting. The following procedures are designed to ensure the safety of
researchers, scientists, and drug development professionals.

Hazard Summary: 2-Nitro-3-pentanol is a combustible liquid.[1] Its toxicological properties
have not been fully investigated, warranting careful handling to minimize exposure.[1] It may
cause respiratory tract irritation.[1]

Personal Protective Equipment (PPE)

Proper selection and use of PPE are crucial when handling 2-Nitro-3-pentanol. The following
table summarizes the recommended PPE.
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PPE Category Item Specification

Must comply with OSHA's eye

and face protection regulations
Eye and Face Protection Safety Goggles in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Wear appropriate protective
Skin Protection Gloves gloves to prevent skin

exposure.[1]

Wear appropriate protective
Protective Clothing clothing to prevent skin

exposure.[1]

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if

Respiratory Protection Respirator exposure limits are exceeded
or if irritation or other

symptoms are experienced.[1]

[2]

Handling and Storage Procedures

Handling:

o Always work in a well-ventilated area, preferably within a chemical fume hood.[1]
e Avoid breathing any vapor, mist, or gas.[1]

e Prevent contact with eyes, skin, and clothing.[1]

e Wash hands thoroughly after handling.[1]

o Keep the container tightly closed when not in use.[1]

o Keep away from heat, sparks, and open flames as it is a combustible liquid.[1]
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o Empty containers may retain product residue and should be handled as if they were full.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly closed.[1]

Store away from incompatible substances such as strong oxidizing agents.[1]

Keep away from sources of ignition.[1]

Emergency Procedures

First Aid:

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek medical attention.[1]

» Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated
clothing and shoes. If irritation develops or persists, seek medical attention.[1]

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If the individual is not breathing, give artificial respiration. Seek medical attention if a
cough or other symptoms appear.[1]

 Ingestion: Do not induce vomiting. Wash out the mouth with water. Never give anything by
mouth to an unconscious person. Seek medical attention.[1]

Spill Response:

Remove all sources of ignition from the area.[1]

Ensure adequate ventilation.[1]

Wear the appropriate personal protective equipment as outlined in the PPE section.

Absorb the spill using an inert material such as vermiculite, sand, or earth.[1]
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» Collect the absorbed material and place it into a suitable, closed container for disposal.[1]

Disposal Plan

Dispose of 2-Nitro-3-pentanol and any contaminated materials in accordance with all
applicable federal, state, and local regulations.[1] Do not dispose of it down the drain or into the
environment.

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of 2-Nitro-3-
pentanol.
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Caption: Workflow for Safe Handling of 2-Nitro-3-pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-nitro-3-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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